5-Ethynyl-2,2'-bipyridine

• IUPAC Name: 5-ethynyl-2-pyridin-2-ylpyridine
• InChI: InChI=1S/C12H8N2/c1-2-10-6-7-12(14-9-10)11-5-3-4-8-13-11/h1,3-9H
• InChI Key: RQXYJBJCQSECMR-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CN=C(C=C1)C2=CC=CC=N2
• Molecular Formula: C12H8N2
• DSSTOX Substance ID: DTXSID00440684
• Molecular Weight: 180.20 g/mol
• CAS RN: 162318-34-5

Description

5-Ethynyl-2,2’-bipyridine is a chemical compound with the CAS Number 162318-34-5. It has a molecular weight of 180.21 and its IUPAC name is 5-ethynyl-2,2’-bipyridine. The compound is a solid at room temperature.

Synthesis Analysis

The synthesis of 5-Ethynyl-2,2’-bipyridine involves the reaction of 5-[(Trimethylsilyl)ethynyl]-2,2’-bipyridine with potassium hydroxide in tetrahydrofuran and methanol at 20℃ for 6 hours under an inert atmosphere. The solvent is then removed under vacuum and the residue is purified through flash silica gel column chromatography.

Molecular Structure Analysis

The InChI code for 5-Ethynyl-2,2’-bipyridine is 1S/C12H8N2/c1-2-10-6-7-12(14-9-10)11-5-3-4-8-13-11/h1,3-9H. The compound has 14 heavy atoms, 12 aromatic heavy atoms, and 1 rotatable bond. It has 2 H-bond acceptors and no H-bond donors.

Physical And Chemical Properties Analysis

5-Ethynyl-2,2’-bipyridine is a solid at room temperature. It has a high GI absorption and is BBB permeant. It is not a P-gp substrate but is a CYP1A2 inhibitor. The compound has a Log Po/w (iLOGP) of 2.4.

Scientific Research Applications

• Thermotropic Liquid Crystal Behavior : 5-Ethynyl-2,2'-bipyridine derivatives, such as 5,5′-[(4-Hexadecyloxyphenyl)ethynyl]-2,2′-bipyridine, have been studied for their thermotropic liquid crystalline behavior. This research is significant in the field of materials science, particularly for applications in liquid crystal displays and other electronic devices (El-Ghayoury et al., 1996).

• Lanthanide Luminescence Sensitization : 5-Ethynyl-2,2'-bipyridine has been utilized in the formation of heterotetranuclear complexes to sensitize lanthanide luminescence. These complexes, involving PtLn3 (where Ln represents lanthanides like Eu, Nd, Yb), show potential in advanced luminescent materials and optoelectronic applications (Xu et al., 2008).

• Organometallic "Molecular Wires" : The inclusion of 5-ethynyl-2,2′-bipyridine in transition metal σ-acetylide complexes provides a way to create organometallic “molecular wires”. These have potential applications in the field of molecular electronics and nanotechnology (Koutsantonis et al., 2009).

• Photophysics of Polymeric Materials : Studies on polymers like Poly{2,2′‐bipyridine‐5,5′‐diylethynylene [2,5‐di(2‐ethylhexyl)oxy‐1,4‐phenylene[ethynylene]} provide insights into the photophysical properties of these materials. This research is significant for understanding and developing new polymeric materials for optoelectronic applications (Grummt et al., 2004).

• Synthesis of Functionalized Oligopyridine Ligands : The synthesis and characterization of functionalized oligopyridine ligands, including those with 5-ethynyl-2,2′-bipyridine, are crucial for the development of new materials with potential applications in coordination chemistry and catalysis (Khatyr & Ziessel, 2000).

• Room Temperature Phosphorescence from Ruthenium Complexes : Research on Ru(II) complexes bearing 5-ethynyl-2,2'-bipyridine and showing room temperature phosphorescence is significant for the development of new photoluminescent materials (Kozlov et al., 2004).

Safety And Hazards

The compound has a GHS07 pictogram and the signal word is "Warning". The hazard statements include H302, H315, H319, H332, and H335. The precautionary statements include P261, P280, and P305+P351+P338.